Cas no 959095-94-4 (3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-phenyl-)

• Product Name: 3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-phenyl-
• CAS No: 959095-94-4
• MF: C₁₄H₉N₃O
• MW: 235.240762472153
• CID: 1001804
• PubChem ID: 6425652
• Update Time: 2025-04-20

3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-phenyl-
• 3,4-Pyridinedicarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-phenyl-
• 6-Methyl-2-oxo-5-phenyl-1,2-dihydro-pyridine-3,4-dicarbonitrile
• 959095-94-4
• KANHPKCCFQWHBB-UHFFFAOYSA-N

• Inchi： 1S/C14H9N3O/c1-9-13(10-5-3-2-4-6-10)11(7-15)12(8-16)14(18)17-9/h2-6H,1H3,(H,17,18)
• InChI Key： KANHPKCCFQWHBB-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C#N)C(C2C=CC=CC=2)=C(C)N1

Computed Properties

• Exact Mass: 235.074561919g/mol
• Monoisotopic Mass: 235.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų